Cas no 55564-12-0 (Benzenamine, 2-nitro-4-(2-pyridinyloxy)-)

Benzenamine, 2-nitro-4-(2-pyridinyloxy)- structure
55564-12-0 structure
Product Name:Benzenamine, 2-nitro-4-(2-pyridinyloxy)-
CAS No:55564-12-0
MF:C11H9N3O3
MW:231.207462072372
CID:351525
PubChem ID:21482785
Update Time:2025-04-19

Benzenamine, 2-nitro-4-(2-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-nitro-4-(2-pyridinyloxy)-
    • 2-nitro-4-pyridin-2-yloxyaniline
    • SCHEMBL11730102
    • 2-Nitro-4-[(pyridin-2-yl)oxy]aniline
    • DTXSID20614527
    • 55564-12-0
    • Inchi: 1S/C11H9N3O3/c12-9-5-4-8(7-10(9)14(15)16)17-11-3-1-2-6-13-11/h1-7H,12H2
    • InChI Key: WTCLTOSEOISAPU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CN=1)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 231.06447
  • Monoisotopic Mass: 231.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 94Ų

Experimental Properties

  • PSA: 91.28
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